Cas no 1315366-24-5 (5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride)

• Product Name: 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride
• CAS No: 1315366-24-5
• MF: C₉H₁₄Cl₂N₂
• MW: 221.126860141754
• CID: 4588190
• Update Time: 2025-11-01

5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydroquinolin-6-amine dihydrochloride
• 5,6,7,8-tetrahydroquinolin-6-amine;dihydrochloride
• Z1270312108
• 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride

• Inchi： 1S/C9H12N2.2ClH/c10-8-3-4-9-7(6-8)2-1-5-11-9;;/h1-2,5,8H,3-4,6,10H2;2*1H
• InChI Key： NOBJCHLDGWOPQB-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1CC2=CC=CN=C2CC1

Computed Properties

• Exact Mass: 220.053
• Monoisotopic Mass: 220.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride

Introduction to 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride (CAS No. 1315366-24-5)

5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1315366-24-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline class, a heterocyclic structure that has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug discovery. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in therapeutic contexts.

The molecular framework of 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride consists of a benzene ring fused with a piperazine-like moiety, characterized by an amine substituent at the 6-position. This structural configuration imparts unique electronic and steric properties that influence its interactions with biological targets. The dihydrochloride formulation not only improves handling but also ensures consistent pharmacokinetic behavior, which is crucial for preclinical and clinical evaluations.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their potential as scaffolds for developing novel therapeutics. Studies have highlighted the compound's ability to modulate various biological pathways, including those involved in neurodegenerative disorders, inflammation, and cancer. The amine group at the 6-position serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles.

One of the most compelling aspects of 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride is its reported interaction with biological targets such as enzymes and receptors. For instance, preclinical research has suggested that this compound may exhibit inhibitory effects on certain kinases and transcription factors implicated in disease progression. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to cross the blood-brain barrier has also been a point of interest, raising possibilities for treating central nervous system (CNS) disorders.

The synthesis of 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and nucleophilic substitution play pivotal roles in constructing the tetrahydroquinoline core. The subsequent formation of the dihydrochloride salt is achieved through acidification processes that enhance stability and solubility.

From a medicinal chemistry perspective, 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride represents an excellent example of how structural modifications can influence biological activity. The presence of the amine group allows for hydrogen bonding interactions with polar residues in protein targets, while the aromatic ring system contributes to hydrophobic binding pockets. This dual functionality makes it an attractive candidate for designing molecules with high affinity and selectivity.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride. Molecular docking simulations and virtual screening techniques have been used to predict binding affinities and identify potential lead compounds. These computational approaches complement traditional experimental methods by providing rapid insights into molecular interactions. As a result, researchers can now design more targeted experiments with greater confidence.

The pharmacokinetic properties of 5,6,7,8-Tetrahydroquinolin-6-amine dihydrochloride are another critical area of study. Data from preclinical trials indicate that the compound exhibits moderate bioavailability and prolonged half-life upon oral administration. These characteristics are favorable for developing once-daily dosing regimens in therapeutic applications. Additionally, metabolic studies have revealed that the compound undergoes biotransformation via Phase II pathways involving glucuronidation and sulfation.

In conclusion,5,Tetrahydroquinolin-6-aminedihydrochloride (CAS No. 1315366-24-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse biological interactions, making it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its pharmacological benefits, this compound is poised to play an important role in addressing unmet medical needs across various disease areas.